Cas no 2193061-13-9 (1-{1,2,6-triazaspiro2.5oct-1-en-6-yl}ethan-1-one)

1-{1,2,6-Triazaspiro[2.5]oct-1-en-6-yl}ethan-1-one is a specialized heterocyclic compound featuring a spirocyclic triaza core structure. Its unique molecular architecture, combining a spiro[2.5]octane framework with an enamine-substituted triazole moiety, makes it a valuable intermediate in medicinal chemistry and organic synthesis. The compound's rigid spirocyclic scaffold enhances stereochemical control, while the enamine functionality offers reactivity for further derivatization. Potential applications include its use as a building block for bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its structural complexity and synthetic versatility make it of interest for researchers exploring novel pharmacophores or constrained heterocyclic systems.
1-{1,2,6-triazaspiro2.5oct-1-en-6-yl}ethan-1-one structure
2193061-13-9 structure
Product Name:1-{1,2,6-triazaspiro2.5oct-1-en-6-yl}ethan-1-one
CAS No:2193061-13-9
MF:C7H11N3O
MW:153.181740999222
CID:6149218
PubChem ID:165603924
Update Time:2025-05-20

1-{1,2,6-triazaspiro2.5oct-1-en-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{1,2,6-triazaspiro2.5oct-1-en-6-yl}ethan-1-one
    • 2193061-13-9
    • EN300-1693321
    • 1-{1,2,6-triazaspiro[2.5]oct-1-en-6-yl}ethan-1-one
    • Inchi: 1S/C7H11N3O/c1-6(11)10-4-2-7(3-5-10)8-9-7/h2-5H2,1H3
    • InChI Key: GGGFVCYTGRFKLP-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CCC2(CC1)N=N2

Computed Properties

  • Exact Mass: 153.090211983g/mol
  • Monoisotopic Mass: 153.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 45Ų

1-{1,2,6-triazaspiro2.5oct-1-en-6-yl}ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 1-{1,2,6-triazaspiro2.5oct-1-en-6-yl}ethan-1-one

Introduction to 1-{1,2,6-Triazaspiro[2.5]oct-1-en-6-yl}ethan-1-one (CAS No. 2193061-13-9)

The compound 1-{1,2,6-triazaspiro[2.5]oct-1-en-6-yl}ethan-1-one, identified by the CAS registry number CAS No. 2193061-13-9, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule is formed between a triazole ring and an ethanone group, creating a bicyclic system with interesting chemical properties.

The synthesis of 1-{1,2,6-triazaspiro[2.5]oct-1-en-6-yl}ethan-1-one involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, making this compound more accessible for research and potential industrial applications.

One of the most intriguing aspects of this compound is its biological activity. Preliminary studies suggest that it exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for drug development. Researchers have explored its potential as an anti-inflammatory agent and have reported encouraging results in vitro models. The spiro structure is believed to play a crucial role in its bioactivity, as it provides a rigid framework that can interact effectively with target proteins.

In addition to its biological applications, cas no 2193061-13-9 has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound, providing insights into its suitability for such applications.

The structural elucidation of this compound has been another area of active research. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm its molecular structure. These studies have not only validated the proposed structure but also provided valuable information about the conformational preferences of the molecule.

Looking ahead, the future of cas no 219306-based research seems promising. Collaborative efforts between chemists and biologists are expected to uncover new therapeutic applications for this compound. Furthermore, advancements in green chemistry are likely to influence the development of more sustainable synthesis methods for this molecule.

In conclusion, cas no 2-based compounds like cas no 2-based compounds like remain at the forefront of chemical research due to their unique properties and diverse applications. As researchers continue to explore their potential, it is anticipated that these compounds will play an increasingly important role in both academic and industrial settings.

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